Cas no 2312-91-6 (pyrido2,3-dpyrimidine-2,4-diamine)

• Product Name: pyrido2,3-dpyrimidine-2,4-diamine
• CAS No: 2312-91-6
• MF: C₇H₇N₅
• MW: 161.163979768753
• MDL: MFCD02091222
• CID: 5326818
• PubChem ID: 816971
• Update Time: 2025-05-26

pyrido2,3-dpyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• PYRIDO[2,3-D]PYRIMIDINE-2,4-DIAMINE
• pyrido2,3-dpyrimidine-2,4-diamine

• MDL： MFCD02091222
• Inchi： 1S/C7H7N5/c8-5-4-2-1-3-10-6(4)12-7(9)11-5/h1-3H,(H4,8,9,10,11,12)
• InChI Key： LYXZTYXDCZQKSS-UHFFFAOYSA-N
• SMILES： C1(N)=NC(N)=C2C=CC=NC2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on pyrido2,3-dpyrimidine-2,4-diamine

Pyrido[2,3-d]Pyrimidine-2,4-Diamine: A Comprehensive Overview

Pyrido[2,3-d]pyrimidine-2,4-diamine, also known by its CAS registry number CAS No. 2312-91-6, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridopyrimidines, which are fused bicyclic systems combining pyridine and pyrimidine moieties. The unique structure of pyrido[2,3-d]pyrimidine-2,4-diamine endows it with intriguing chemical properties and potential applications in drug design and materials science.

The synthesis of pyrido[2,3-d]pyrimidine-2,4-diamine has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic processes and microwave-assisted synthesis have significantly improved the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel route involving a one-pot reaction under mild conditions, which not only streamlined the synthesis but also minimized the use of hazardous reagents. Such innovations underscore the growing interest in sustainable and efficient synthetic strategies for heterocyclic compounds like CAS No. 2312-91-6.

The structural characteristics of pyrido[2,3-d]pyrimidine-2,4-diamine make it a promising candidate for exploring its biological activities. Recent research has focused on its potential as a building block in medicinal chemistry. For example, studies have shown that derivatives of this compound exhibit moderate to high inhibitory activity against certain enzymes associated with neurodegenerative diseases. These findings suggest that further exploration into the pharmacokinetics and bioavailability of CAS No. 2312-91-6-based compounds could pave the way for novel therapeutic agents.

In addition to its biological applications, pyrido[2,3-d]pyrimidine-2,4-diamine has also been investigated for its electronic properties. Researchers have explored its potential as a component in organic semiconductors and light-emitting diodes (OLEDs). A recent study published in the Nano Letters highlighted how the incorporation of this compound into OLED structures enhances device efficiency due to its favorable charge transport properties. This dual functionality—both as a biological agent and an electronic material—underscores the versatility of CAS No. 2312-91-6.

The ongoing research into pyrido[2,3-d]pyrimidine-2,4-diamine continues to uncover new insights into its chemistry and applications. Collaborative efforts between academic institutions and industry partners are driving innovation in this area, with a particular emphasis on green chemistry practices. As the demand for sustainable and efficient chemical solutions grows, compounds like CAS No. 2312-91-6 are likely to play an increasingly important role in both pharmaceutical development and materials science.

In conclusion, pyrido[2,3-d]pyrimidine-2,4-diamine (CAS No. 2312-91-6) stands as a testament to the intricate beauty of heterocyclic chemistry and its vast potential across multiple disciplines. With ongoing advancements in synthesis techniques and an expanding understanding of its properties, this compound is poised to contribute significantly to future scientific breakthroughs.